Cas no 1421312-22-2 (Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate)
Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
- EN300-11690967
- 8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
- 1421312-22-2
- CS-0434557
- ethyl 8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate
- Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-6-fluoro-, ethyl ester
- Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate
- G10672
- Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate
-
- Inchi: 1S/C10H8BrFN2O2/c1-2-16-10(15)8-5-14-4-6(12)3-7(11)9(14)13-8/h3-5H,2H2,1H3
- InChI Key: ZMRDPGGVQOWCNX-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CN2C=C(C(=O)OCC)N=C21)F
Computed Properties
- Exact Mass: 285.97532g/mol
- Monoisotopic Mass: 285.97532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- Density: 1.68±0.1 g/cm3(Predicted)
- pka: -1.16±0.50(Predicted)
Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01FRSP-50mg |
8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester |
1421312-22-2 | 95% | 50mg |
$82.00 | 2025-03-10 | |
| Aaron | AR01FRSP-100mg |
8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester |
1421312-22-2 | 95% | 100mg |
$109.00 | 2025-03-10 | |
| Aaron | AR01FRSP-250mg |
8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester |
1421312-22-2 | 95% | 250mg |
$145.00 | 2025-02-14 | |
| Aaron | AR01FRSP-500mg |
8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester |
1421312-22-2 | 95% | 500mg |
$212.00 | 2025-02-14 | |
| Aaron | AR01FRSP-1g |
8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester |
1421312-22-2 | 95% | 1g |
$266.00 | 2025-02-14 | |
| Aaron | AR01FRSP-2.5g |
8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester |
1421312-22-2 | 95% | 2.5g |
$479.00 | 2025-02-14 | |
| Aaron | AR01FRSP-5g |
8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester |
1421312-22-2 | 95% | 5g |
$831.00 | 2025-02-14 | |
| Aaron | AR01FRSP-10g |
8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester |
1421312-22-2 | 95% | 10g |
$1537.00 | 2023-12-16 | |
| 1PlusChem | 1P01FRKD-50mg |
8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester |
1421312-22-2 | 95% | 50mg |
$110.00 | 2024-06-20 | |
| 1PlusChem | 1P01FRKD-100mg |
8-Bromo-6-fluoro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester |
1421312-22-2 | 95% | 100mg |
$134.00 | 2024-06-20 |
Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate
Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1421312-22-2): A Comprehensive Overview in Modern Chemical Biology
Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1421312-22-2) is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazo[1,2-a]pyridine core structure, serves as a versatile scaffold for the development of novel bioactive molecules. The presence of both bromo and fluoro substituents enhances its utility in medicinal chemistry, enabling diverse functionalization and modulation of biological activities.
The8-bromo and6-fluoro substituents in Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate play crucial roles in determining its pharmacological properties. The bromo group, known for its electrophilic nature, facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures. On the other hand, the fluoro group introduces lipophilicity and metabolic stability, making it an attractive moiety for drug design. These features make the compound a valuable intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic areas.
In recent years, Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate has been extensively explored in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer and inflammatory diseases. The imidazo[1,2-a]pyridine scaffold is a well-documented pharmacophore in drug discovery, exhibiting potent activity against multiple kinases due to its ability to mimic ATP binding pockets. The8-bromo and6-fluoro substituents further optimize binding interactions with target proteins, enhancing selectivity and efficacy.
One of the most compelling applications of Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate is in the synthesis of inhibitors for Bruton's tyrosine kinase (BTK), a critical enzyme in B-cell signaling pathways. BTK inhibitors have emerged as a promising class of drugs for treating B-cell malignancies such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). Preclinical studies have demonstrated that derivatives of Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate exhibit significant BTK inhibition with favorable pharmacokinetic profiles. These findings have paved the way for further investigation into their potential as therapeutic agents.
The versatility of Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate extends beyond kinase inhibition. It has also been utilized in the development of compounds targeting other protein families, including phosphodiesterases (PDEs) and cyclin-dependent kinases (CDKs). PDEs play a crucial role in regulating cyclic nucleotide levels, making them attractive targets for treating conditions such as pulmonary arterial hypertension and erectile dysfunction. CDKs are involved in cell cycle regulation and have been implicated in various cancers. By leveraging the8-bromo,6-fluoro, and carboxylate functionalities, researchers have designed novel inhibitors with enhanced potency and selectivity.
The synthesis of Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate involves multi-step organic transformations that highlight its synthetic utility. The core imidazo[1,2-a]pyridine ring can be constructed through condensation reactions between appropriately substituted pyridines and imidazole derivatives. Subsequent functionalization with bromo and fluoro groups introduces the key pharmacophoric elements. The final esterification step at the 2-position carboxyl group enhances solubility and compatibility with further derivatization strategies.
The growing interest in Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate is reflected in the increasing number of patents and scientific publications reporting its use in drug discovery programs. Pharmaceutical companies and academic institutions are actively exploring its potential in developing next-generation therapeutics. The compound's unique structural features make it an attractive building block for generating libraries of diverse bioactive molecules through combinatorial chemistry approaches.
The future prospects of Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate are promising, with ongoing research focusing on optimizing its synthetic routes and exploring new biological targets. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of novel derivatives with improved pharmacological profiles. Additionally, the integration of machine learning algorithms into drug design processes may further enhance the efficiency of developing compounds based on this scaffold.
In conclusion, Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate(CAS No. 1421312-22-2) is a versatile and highly valuable intermediate in modern chemical biology and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility, make it an indispensable tool for designing innovative therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications for this compound, it is poised to play an increasingly significant role in the development of next-generation medicines.
1421312-22-2 (Ethyl8-bromo-6-fluoroimidazo[1,2-a]pyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)